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Get Quote

Physical & Chemical Properties

The following table summarizes the key characteristics of cetylpyridinium chloride monohydrate based on

the search results [1] [2] [3]:

Property Specification

Chemical Name 1-Hexadecylpyridin-1-ium Chloride Monohydrate [3] [1]

CAS Registry Number 6004-24-6 (Monohydrate) [1] [2]

Molecular Formula C₂₁H₄₀ClNO [2]

Molecular Weight 358.01 g/mol [1] [2]

Appearance White to off-white crystalline powder [1] [2]

Melting Point 81 - 84 °C [1] [2]

Solubility Soluble in water; freely soluble in chloroform and ethanol [1]
[2].

pH (10g/L) 5.0 - 5.4 [2]
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Property Specification

Critical Micelle Concentration
(CMC)

~ 0.0009 – 0.0011 M [3]

Safety and Toxicology Data

For safety assessments, here is a summary of toxicological data from animal studies [3] [2]:

Route Species LD₅₀

Oral Rat 200 mg/kg [3] [2]

Intravenous Rat 30 mg/kg [3] [2]

Intraperitoneal Rat 6 mg/kg [3] [2]

Subcutaneous Rat 250 mg/kg [2]

Oral Mouse 108 mg/kg [3]

Oral Rabbit 400 mg/kg [3] [2]

Intravenous Rabbit 36 mg/kg [3] [2]

The compound is classified as hazardous and can cause serious eye damage, skin irritation, and is harmful if

swallowed or inhaled. It is also very toxic to aquatic life [2].

Mechanism of Antimicrobial Action

Cetylpyridinium chloride (CPC) is a cationic quaternary ammonium compound that acts as a surfactant [4]

[5]. Its antimicrobial activity stems from its molecular structure: a positively charged hydrophilic head group

and a long hydrophobic hexadecane tail [4].
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The mechanism of action can be visualized as a two-stage process, which is illustrated in the following

diagram:

Cetylpyridinium Chloride (CPC)

Positively charged head
binds to negatively

charged cell membrane

Hydrophobic tail
integrates into
the lipid bilayer

Membrane Disruption

Low Concentration

 Leads to

High Concentration

 Leads to

Loss of osmoregulation
Leakage of K+ and pentoses

Membrane disintegration
Massive leakage of

cytoplasmic contents

Cell Death

Click to download full resolution via product page

FIG 1. Mechanism of antimicrobial action of Cetylpyridinium Chloride. The diagram illustrates the process

by which CPC disrupts bacterial cell membranes at low and high concentrations, ultimately leading to cell
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death [4].

Key Applications and Efficacy

CPC is widely used across various industries due to its antimicrobial and surfactant properties [5]. Its

primary applications are summarized below:

Field/Industry Application Examples Key Function

Oral Care &
Dentistry

Mouthwashes, toothpastes,

lozenges [4] [3] [1]

Reduces plaque and gingivitis; treats

halitosis (often in combination with zinc
lactate or chlorhexidine) [4] [3].

Pharmaceuticals Topical medications, nasal
sprays, ophthalmic solutions [5]

Acts as a preservative and broad-spectrum
antimicrobial agent [5].

Virology --- Demonstrates virucidal activity by disrupting
the lipid envelope of viruses, including

influenza and SARS-CoV-2 [4] [3] [6].

Cosmetics &
Toiletries

--- Used as a conditioning agent and

antimicrobial in personal care products [1]
[5].

Industrial &
Research

Cleaning agents, disinfectants;
ion association reagent in

analytical chemistry [5]

Provides surfactant and antimicrobial action
for cleaning; aids in metal extraction and

analysis [5].

Synthesis and Manufacturing

An improved process for the production of quaternary pyridinium salts like CPC is detailed in a patent [7].

The synthesis involves the reaction of pyridine with a long-chain alkyl halide (e.g., 1-chlorohexadecane) [8].

Key aspects of an optimized method include [8]:

Reaction: Conducting a condensation reaction between pyridine and 1-chlorohexadecane.
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Catalyst: Using a catalyst, which can include acids like oxalic acid or phase transfer catalysts, to

improve efficiency [7].
Solvent System: Utilizing a binary solvent system, such as acetone and ethanol, which aids in the

reaction and subsequent crystallization [8].
Purification: The crude product is dissolved in a mixed alcoholic solvent and then undergoes cooling

crystallization. This step is repeatable to achieve higher purity, and the final crystals are collected via
suction filtration [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s567560?utm_src=pdf-bulk
https://www.smolecule.com/products/s567560?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

